Ferric subsulfate

Specification

• CAS No.: 1310-45-8
• Molecular Formula: Fe4H2O22S5
• Molecular Weight: 737.7 g/mol
• IUPAC Name: iron(3+);dihydroxide;pentasulfate
• Standard InChI: InChI=1S/4Fe.5H2O4S.2H2O/c;;;;5*1-5(2,3)4;;/h;;;;5*(H2,1,2,3,4);2*1H2/q4*+3;;;;;;;/p-12
• Standard InChI Key: GDPKWKCLDUOTMP-UHFFFAOYSA-B
• SMILES: [OH-].[OH-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3].[Fe+3].[Fe+3]
• Canonical SMILES: [OH-].[OH-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3].[Fe+3].[Fe+3]

Introduction

Chemical Properties and Structure

Ferric subsulfate, also known chemically as Fe4(OH)2(SO4)5, is a complex iron compound with a molecular weight of 737.7 g/mol. This yellow rhombic crystalline salt demonstrates high water solubility at room temperature and possesses distinct physical and chemical characteristics that contribute to its hemostatic properties.
The compound's key physicochemical properties include:

Property	Characteristic
Density	d25 1.548
Stability	Stable (incompatible with strong bases, phosphates, strong reducing agents)
Light Sensitivity	May be light-sensitive
LogP	-1.031 (estimated)
pH	Highly acidic (approaching 1)
Table 1: Physicochemical properties of ferric subsulfate
In solution form, ferric subsulfate is typically formulated as a styptic agent containing 259mg/g [0.0638gm Fe3+/ml] and is often preserved with benzalkonium chloride (0.005%), supplemented with povidone USP (23.2%) and glycerin USP (13.3%) in purified water.

Mechanism of Action

Ferric subsulfate functions primarily as a hemostatic agent through a distinctive chemical interaction with blood components. When applied to bleeding tissue, it causes agglutination of surface proteins resulting in local hemostasis. This mechanism involves:

• Reaction between the acidic ferric subsulfate solution and blood proteins

• Agglutination of blood proteins due to interaction with ferric and sulfate ions in acidic pH

• Formation of protein plugs that mechanically occlude capillary orifices

• Prevention of traditional blood clot formation through this mechanical sealing process
  The hemostatic efficacy of ferric subsulfate stems from the denaturation and agglutination of proteins (particularly fibrinogen) by ferric ions, a process enhanced by both the solution's low pH and the subsulfate group. This forms a ferric ion-protein complex that mechanically seals damaged vessels.
  Microscopically, the application of ferric subsulfate can lead to the deposition of ferric salts (ferrugination) within fibrin, collagen, and muscle tissues. In one study of uterine cervical tissue, ferric subsulfate penetrated denuded mucosa and produced coagulation necrosis to a maximum depth of 0.6mm.

Clinical Applications

Dermatology Applications

In dermatology, ferric subsulfate has established itself as an effective hemostatic agent for controlling bleeding following skin biopsies and minor surgical procedures. When applied to superficial skin biopsies, it rapidly achieves hemostasis through protein agglutination.
One method of application involves:

• The physician placing fingers at the opposite edge of the wound and stretching the skin

• Wiping the wound with gauze

• Applying ferric subsulfate solution

• Maintaining tension for approximately 15 seconds
  In punch biopsies of the full dermis, the time to achieve hemostasis is typically less than 20 seconds, making it an efficient option for dermatologic procedures.

Dental Applications

Ferric subsulfate has gained widespread recognition in dentistry as a versatile hemostatic agent with multiple clinical applications:

Pulpotomy Medicament

The compound has been used as a pulpotomy medicament to control pulpal bleeding in vital pulp therapy for over three decades. The non-aldehyde form is preferred due to its physiological clot formation mechanism, which minimizes inflammation and internal resorption.

Restorative Dentistry

In concentrations of 15.5–20%, ferric subsulfate serves as a chemical hemostatic reagent in restorative procedures. It is commonly impregnated into retraction cords for chemomechanical gingival retraction, offering enhanced sulcus displacement through combined physical and chemical effects.

Endodontic Surgery

Adequate hemostasis can be achieved following the application of 20% ferric subsulfate for as little as 5 seconds during endodontic surgeries such as root-end resection, preparation, and filling.

Antimicrobial Applications

Beyond its hemostatic properties, ferric subsulfate exhibits antimicrobial activity comparable to 0.2% chlorhexidine digluconate against oral microorganisms including Staphylococcus aureus, Enterococcus faecalis, Candida albicans, Porphyromonas gingivalis, Lactobacillus species, Streptococcus species, and Aggregatibacter actinomycetemcomitans.

Gynecology and Obstetrics Applications

Ferric subsulfate is employed by gynecologists as a hemostatic agent following common office procedures such as cervical colposcopy with biopsy. More notably, it has been reported to successfully control hemorrhage during cesarean delivery in cases involving marginal placenta previa and suspected focal placenta accreta.
Historically, it was also recommended for managing postpartum hemorrhage by direct application to the uterine cavity.

Comparative Clinical Performance

A comparative study evaluating ferric subsulfate against silver nitrate and aluminum chloride hexahydrate as hemostatic agents revealed significant differences in patient experience and outcomes:

Parameter	Ferric Subsulfate	Aluminum Chloride	Silver Nitrate
Pain Response (Median)	1.50 (IQR: 0.00–3.50)	1.00 (IQR: 0.50–6.00)	6.00 (IQR: 4.50–6.50)
Pigmentary Changes	25%	17%	50%
Patient Satisfaction (5/5 rating)	67%	83%	42%
Table 2: Comparative performance of three hemostatic solutions
The study demonstrated that ferric subsulfate caused significantly less pain than silver nitrate (p=0.01) and resulted in fewer pigmentary changes. Furthermore, there was no significant difference in time to hemostasis among the three chemical cautery solutions (p=0.57).

Benefits and Advantages

Ferric subsulfate offers several clinical advantages that have contributed to its widespread use:

• Rapid hemostasis: In punch biopsies, hemostasis is typically achieved in less than 20 seconds

• Ease of application with minimal training required

• Bacteriostatic and antimicrobial properties

• Cost-effectiveness compared to alternatives

• High patient satisfaction rates (67% rated maximum satisfaction in comparative studies)

• Biocompatibility with no reported toxic or harmful effects

• Minimal tissue damage when used appropriately

• Versatility across multiple medical specialties

Limitations and Side Effects

Despite its clinical benefits, ferric subsulfate is associated with several noteworthy limitations and potential adverse effects:

Pigmentation and Staining

The most commonly reported side effect is tissue pigmentation or "tattooing" due to iron particle deposition. In a comparative study, 25% of participants experienced pigmentary changes following ferric subsulfate application. This effect results from the deposition of ferric salts (ferrugination) within fibrin, dermal collagen, and striated muscle.
In dental applications, ferric subsulfate can cause temporary yellow-brown to black staining of gingival tissue for several days following application.

Tissue Effects

Additional tissue effects include:

• Promotion of hyperpigmentation through increased inflammation

• Increased erythema and dermal fibrosis

• Delayed wound site re-epithelialization

• Potential interference with dentin by precipitating ferric sulfide in anaerobic environments

• In rare cases, reactions that can mimic the appearance of cervical neoplasia

Technical Limitations

In dental applications, ferric subsulfate can:

• Interfere with the surface details of impression materials

• Interrupt the setting reaction of polyether and polyvinyl siloxane impression materials

• Potentially cause discoloration of dentin and esthetic restorations

Formulations and Availability

Ferric subsulfate is commercially available in multiple formulations:

Solution Form

The most common formulation is Monsel's solution, a 20% aqueous ferric subsulfate solution used primarily as a styptic agent. Commercial preparations typically contain:

• Ferric subsulfate: 259mg/g [0.0638gm Fe3+/ml]

• Preservatives: Often benzalkonium chloride (0.005%)

• Additional components: Povidone USP (23.2%), Glycerin USP (13.3%), and Purified Water USP

Powder Form

Ferric subsulfate is also available as a purified powder, described as a yellow rhombic crystalline salt that is water soluble. This form is sometimes used in industrial applications including waste processing as a coagulant and as a pigment in pickling baths for steel and aluminum.